molecular formula C13H17ClN2 B8288772 1-(5-Chloroindan-1-yl)-piperazine

1-(5-Chloroindan-1-yl)-piperazine

Cat. No. B8288772
M. Wt: 236.74 g/mol
InChI Key: KPOSQOCXJYMSBZ-UHFFFAOYSA-N
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Description

1-(5-Chloroindan-1-yl)-piperazine is a useful research compound. Its molecular formula is C13H17ClN2 and its molecular weight is 236.74 g/mol. The purity is usually 95%.
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properties

Product Name

1-(5-Chloroindan-1-yl)-piperazine

Molecular Formula

C13H17ClN2

Molecular Weight

236.74 g/mol

IUPAC Name

1-(5-chloro-2,3-dihydro-1H-inden-1-yl)piperazine

InChI

InChI=1S/C13H17ClN2/c14-11-2-3-12-10(9-11)1-4-13(12)16-7-5-15-6-8-16/h2-3,9,13,15H,1,4-8H2

InChI Key

KPOSQOCXJYMSBZ-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C1N3CCNCC3)C=CC(=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound was prepared in two steps by a standard reductive amination starting with 5-chloro-1-indanone and piperazine carboxylic acid tert -butyl ester followed by removal of the t-Boc group with HCl in 30% overall yield.
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